(4-{[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]carbonyl}phenyl)methanol

• IUPAC Name: [1-[1-[4-(hydroxymethyl)benzoyl]piperidin-4-yl]piperidin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C23H33N3O3/c27-17-18-5-7-19(8-6-18)22(28)25-14-9-21(10-15-25)26-13-3-4-20(16-26)23(29)24-11-1-2-12-24/h5-8,20-21,27H,1-4,9-17H2
• InChI Key: WJASJJYARZFBGN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CCCN(C2)C3CCN(CC3)C(=O)C4=CC=C(C=C4)CO
• Molecular Formula: C23H33N3O3
• Molecular Weight: 399.5 g/mol

Description

(4-{[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]carbonyl}phenyl)methanol is a chemical compound that has gained significant attention in scientific research due to its potential for use in medicinal chemistry.

Mechanism of Action

The mechanism of action of (4-{[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]carbonyl}phenyl)methanol is not fully understood. However, it is believed to act as a modulator of various receptors in the body, including dopamine receptors, serotonin receptors, and opioid receptors. This modulation leads to the activation or inhibition of specific signaling pathways, resulting in the desired physiological effect.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (4-{[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]carbonyl}phenyl)methanol have been studied extensively. It has been shown to have anti-cancer properties, neuroprotective effects, and pain-relieving properties. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of (4-{[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]carbonyl}phenyl)methanol is its specificity for certain receptors in the body, making it a promising candidate for drug development. However, its mechanism of action is not fully understood, and further research is needed to elucidate its full potential. Additionally, the synthesis of this compound can be challenging and requires specialized equipment and expertise.

Future Directions

There are many future directions for research on (4-{[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]carbonyl}phenyl)methanol. One direction is to further investigate its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to elucidate its mechanism of action and identify additional receptors it may target. Additionally, the development of more efficient and cost-effective synthesis methods for this compound could facilitate its use in drug development.

Synthesis Methods

The synthesis of (4-{[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]carbonyl}phenyl)methanol involves the condensation of 4-{[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]carbonyl}benzaldehyde with benzyl alcohol in the presence of a Lewis acid catalyst. This method has been optimized to yield high purity and high yield of the desired product.

Scientific Research Applications

(4-{[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]carbonyl}phenyl)methanol has been extensively studied for its potential use in medicinal chemistry. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Its ability to target specific receptors in the body makes it a promising candidate for drug development.